Cas no 2877633-19-5 (3-(2-methoxyethyl)-5-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,2,4-thiadiazole)

• Product Name: 3-(2-methoxyethyl)-5-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,2,4-thiadiazole
• CAS No: 2877633-19-5
• MF: C₁₃H₂₀N₄O₂S
• MW: 296.388501167297
• CID: 5329011
• Update Time: 2025-05-19

3-(2-methoxyethyl)-5-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• [1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-3-azetidinyl]-1-pyrrolidinylmethanone
• 3-(2-methoxyethyl)-5-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,2,4-thiadiazole

• Inchi： 1S/C13H20N4O2S/c1-19-7-4-11-14-13(20-15-11)17-8-10(9-17)12(18)16-5-2-3-6-16/h10H,2-9H2,1H3
• InChI Key： FSPLGIMOSUIZFD-UHFFFAOYSA-N
• SMILES： C(C1CN(C2SN=C(CCOC)N=2)C1)(N1CCCC1)=O

Experimental Properties

• Density: 1.317±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.2±55.0 °C(Predicted)
• pka: 4.29±0.43(Predicted)

Additional information on 3-(2-methoxyethyl)-5-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,2,4-thiadiazole

Introduction to Compound with CAS No. 2877633-19-5 and Product Name: 3-(2-methoxyethyl)-5-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,2,4-thiadiazole

The compound with the CAS number 2877633-19-5 and the product name 3-(2-methoxyethyl)-5-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,2,4-thiadiazole represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The structural features of this molecule, particularly the presence of a pyrrolidine moiety and a thiadiazole ring, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of thiadiazole derivatives in medicinal chemistry due to their diverse biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrrolidine ring into the thiadiazole scaffold enhances the molecular complexity and potentially improves binding affinity to biological targets. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor interactions.

The specific substitution pattern in 3-(2-methoxyethyl)-5-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,2,4-thiadiazole contributes to its unique pharmacological profile. The 2-methoxyethyl side chain provides a hydrophilic extension that can influence solubility and metabolic stability, while the pyrrolidine-1-carbonyl group introduces a polar moiety that may enhance interactions with biological targets. These features make this compound an intriguing subject for further exploration in the development of novel therapeutic agents.

Current research in medicinal chemistry emphasizes the need for innovative molecular architectures that can improve drug efficacy and reduce side effects. The combination of azetidinone and thiadiazole moieties in this compound offers a unique framework that has not been extensively explored. Preliminary computational studies suggest that this molecule may exhibit favorable binding properties to various biological targets, including enzymes and receptors involved in disease pathways.

The synthesis of 3-(2-methoxyethyl)-5-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,2,4-thiadiazole involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the pyrrolidine ring through functional group transformations and subsequent coupling reactions demonstrates the power of modern synthetic methodologies. These techniques have enabled chemists to construct complex molecular frameworks with high precision, opening up new avenues for drug discovery.

In conclusion, the compound with CAS number 2877633-19-5 and the product name 3-(2-methoxyethyl)-5-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,2,4-thiadiazole represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential pharmacological properties make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in the development of next-generation pharmaceuticals.